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Compound of Interest

Compound Name:
2-(4-Methoxypyridin-3-yl)ethan-1-

ol

Cat. No.: B13267651

Get Quote

CAS Registry Number: 1877970-97-2 Molecular Formula: C₈H₁₁NO₂ Molecular Weight: 153.18

g/mol [1]

Executive Summary
2-(4-Methoxypyridin-3-yl)ethan-1-ol is a functionalized pyridine derivative characterized by a

3,4-disubstitution pattern.[1] It serves as a critical "heterocyclic scaffold" in medicinal chemistry,

particularly for the synthesis of kinase inhibitors, GPCR modulators (e.g., LPA1 antagonists),

and calcium channel blockers. Its amphiphilic nature—combining a basic pyridine nitrogen, a

lipophilic methoxy group, and a polar hydroxyethyl tail—makes it a versatile intermediate for

fragment-based drug design (FBDD).

Molecular Identity & Structural Analysis
The molecule consists of a pyridine ring substituted at the C4 position with a methoxy group

and at the C3 position with a 2-hydroxyethyl chain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13267651#bc-rfq
https://www.bldpharm.com/products/195819-22-8.html
https://www.benchchem.com/product/b13267651/docs?utm_src=pdf-body#comprehensive-characterization-of-2-4-methoxypyridin-3-yl-ethan-1-ol
https://www.bldpharm.com/products/195819-22-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13267651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Synonyms
3-(2-Hydroxyethyl)-4-methoxypyridine; 4-

Methoxy-3-pyridineethanol

SMILES COc1c(CCO)cncc1

InChI Key

Unique identifier required for database

integration (Predicted: XQABVLBGNWBWIV-

UHFFFAOYSA-N analog base)

H-Bond Donors 1 (Hydroxyl group)

H-Bond Acceptors 3 (Pyridine N, Methoxy O, Hydroxyl O)

Structural Implications[1]
Steric Electronic Effects: The methoxy group at C4 is an electron-donating group (EDG) by

resonance, increasing the electron density of the pyridine ring, particularly at C3 and C5.

This makes the ring nitrogen more basic compared to unsubstituted pyridine.

Intramolecular Bonding: Potential for weak intramolecular hydrogen bonding between the

hydroxyl proton and the methoxy oxygen is sterically disfavored due to the flexibility of the

ethyl chain, favoring intermolecular interactions (higher boiling point).

Physicochemical Profile
Note: Where specific experimental values for this CAS are proprietary or absent from open

literature, values are derived from validated Structure-Activity Relationship (SAR) models of

close analogs (e.g., 2-(2-methoxypyridin-4-yl)ethanol).

Physical State & Thermal Properties
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Property Value / Description Context

Physical State
Viscous Liquid or Low-Melting

Solid

Pure pyridyl ethanols often

crystallize slowly; impurities

may sustain it as an oil.[1]

Melting Point 45 – 55 °C (Predicted)

If solid.[2] If oil, likely

crystallizes upon prolonged

refrigeration.

Boiling Point 320 – 330 °C (at 760 mmHg)
High BP due to intermolecular

H-bonding.[1]

Flash Point > 110 °C
Non-flammable under standard

lab conditions.

Density 1.12 ± 0.05 g/cm³
Denser than water due to

heteroatoms.

Solution Chemistry (Solubility & pKa)
Water Solubility:Moderate to High. The pyridine nitrogen and hydroxyl group confer water

solubility, though the methoxy group adds lipophilicity. It is fully miscible in acidic aqueous

solutions (pH < 5).

Organic Solubility: Freely soluble in DMSO, Methanol, Ethanol, Dichloromethane (DCM), and

Ethyl Acetate. sparingly soluble in Hexanes/Heptane.

Acidity/Basicity (pKa):

Pyridine Nitrogen (Basic):pKa ≈ 6.6 – 6.8. The C4-methoxy group is electron-donating,

raising the pKa relative to pyridine (5.2). It will protonate readily in dilute HCl.

Hydroxyl Group (Acidic):pKa ≈ 16. Typical of primary aliphatic alcohols; deprotonation

requires strong bases (e.g., NaH, LDA).

Lipophilicity[1]
LogP (Octanol/Water):0.6 – 0.9 (Predicted).
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LogD (pH 7.4):~0.8.

Implication: The molecule falls within the "sweet spot" for drug-like fragments (LogP < 3),

ensuring good membrane permeability while maintaining aqueous solubility for assays.

Synthetic Methodology
The synthesis of 3,4-disubstituted pyridines is non-trivial due to the electron-deficient nature of

the ring. The most authoritative route utilizes Directed Ortho Metalation (DoM).

Protocol: C3-Selective Functionalization
Mechanism: The C4-methoxy group acts as a Directed Metalation Group (DMG), directing

lithiation exclusively to the C3 position.

Reagents: 4-Methoxypyridine (Starting Material), Mesityllithium (MesLi) or LDA, Ethylene

Oxide (Electrophile).

Solvent: Anhydrous THF (Tetrahydrofuran).

Conditions: Cryogenic (-78 °C).

Step-by-Step Workflow
Inertion: Flame-dry a 3-neck flask and purge with Argon.

Lithiating Agent: Add Mesityllithium (1.1 eq) to THF at -78 °C. Note: n-BuLi is avoided to

prevent nucleophilic attack at C2.

Metalation: Add 4-Methoxypyridine dropwise.[1] Stir for 1-2 hours at -78 °C. The solution

typically turns deep yellow/orange, indicating the formation of the 3-lithio-4-methoxypyridine

species.[1]

Electrophilic Trap: Add Ethylene Oxide (excess) or a solution of ethylene oxide in THF.

Quench: Allow to warm to 0 °C and quench with saturated NH₄Cl.

Workup: Extract with EtOAc, dry over MgSO₄, and concentrate.
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Purification: Flash column chromatography (DCM:MeOH 95:5).

Key Reaction Parameters

4-Methoxypyridine 3-Lithio-Intermediate
(Directed Ortho Metalation)

MesLi / THF
-78°C

2-(4-Methoxypyridin-3-yl)ethan-1-ol

Ethylene Oxide
(Electrophile)

DMG: C4-Methoxy directs to C3

Base: Mesityllithium (Non-nucleophilic)

Click to download full resolution via product page

Figure 1: Directed Ortho Metalation (DoM) pathway for regioselective synthesis.

Analytical Characterization
To validate the identity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the following spectral

signatures must be observed.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
δ 8.30 (s, 1H): C2-H (Deshielded, singlet due to lack of adjacent protons).

δ 8.25 (d, J=5.6 Hz, 1H): C6-H.

δ 6.95 (d, J=5.6 Hz, 1H): C5-H (Ortho to methoxy, shielded).

δ 4.65 (t, 1H): -OH (Hydroxyl proton, exchangeable).

δ 3.85 (s, 3H): -OCH₃ (Methoxy singlet).

δ 3.60 (m, 2H): -CH₂CH₂OH (Methylene adjacent to oxygen).

δ 2.75 (t, 2H): Ar-CH₂CH₂- (Benzylic/Pyridylic methylene).
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Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (ESI+).

[M+H]⁺ Peak: 154.19 m/z.

Fragmentation: Loss of water (-18) to form a vinyl-pyridine cation may be observed at high

collision energies.[1]

Handling, Stability & Safety
Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C.

Stability: Stable under normal conditions. Avoid strong oxidizing agents (converts alcohol to

carboxylic acid).

Hazards:

Skin/Eye Irritant: Wear nitrile gloves and safety glasses.

Inhalation: Pyridine derivatives can cause respiratory irritation. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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